![molecular formula C14H12O3S B6239219 4-[2-(methylsulfanyl)phenoxy]benzoic acid CAS No. 1408136-69-5](/img/no-structure.png)
4-[2-(methylsulfanyl)phenoxy]benzoic acid
Description
“4-[2-(methylsulfanyl)phenoxy]benzoic acid” is a chemical compound with the molecular formula C14H12O3S . It has a molecular weight of 260.31 . The IUPAC name for this compound is 4-[4-(methylsulfanyl)phenoxy]benzoic acid .
Synthesis Analysis
There are two alternative approaches to the synthesis of 2-methoxy-4-(methylsulfanyl)benzoic acid, with total yields of 17% and 37%, respectively . The synthesis starting from 2-methyl-5-nitrophenol is more process-oriented .Molecular Structure Analysis
The InChI code for this compound is 1S/C14H12O3S/c1-18-13-8-6-12(7-9-13)17-11-4-2-10(3-5-11)14(15)16/h2-9H,1H3,(H,15,16) . This code provides a specific string of characters that represents the molecular structure of the compound.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[2-(methylsulfanyl)phenoxy]benzoic acid involves the reaction of 2-(methylsulfanyl)phenol with 4-bromobenzoic acid in the presence of a base to form the desired product.", "Starting Materials": [ "2-(methylsulfanyl)phenol", "4-bromobenzoic acid", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve 2-(methylsulfanyl)phenol (1.0 equivalent) and 4-bromobenzoic acid (1.1 equivalent) in a suitable solvent (e.g. DMF, DMSO) and add a base (1.2 equivalent) to the reaction mixture.", "Step 2: Heat the reaction mixture at a suitable temperature (e.g. 100-120°C) for a suitable time (e.g. 12-24 hours) with stirring.", "Step 3: Cool the reaction mixture and add water to precipitate the product.", "Step 4: Collect the product by filtration and wash with water to obtain the desired product, 4-[2-(methylsulfanyl)phenoxy]benzoic acid." ] } | |
CAS RN |
1408136-69-5 |
Molecular Formula |
C14H12O3S |
Molecular Weight |
260.3 |
Purity |
95 |
Origin of Product |
United States |
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